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Compound of Interest

3-Formylphenyl!
Compound Name:
cyclohexanecarboxylate

CAS No.: 774575-29-0

Cat. No.: B2918186

. J

Executive Summary: The "Immediate Action" Card

For researchers requiring immediate logistical data, this table summarizes the critical
parameters for handling and disposal.
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Parameter

Specification

Operational Logic

Chemical Class

Aromatic Ester / Aldehyde

Dual-functionality dictates
segregation from strong bases
(ester hydrolysis) and amines
(Schiff base formation).[1]

Waste Stream

Non-Halogenated Organic

Contains C, H, O only. Do not
mix with halogenated solvents
(DCM, Chloroform) to minimize

disposal costs.

RCRA Status

Non-Listed (Likely)

Unless ignitable (Flash Point

<60°C), itis not P or U listed.

Treat as Hazardous Chemical
Waste by default.[1]

Incompatibility

Oxidizers, Strong Bases,

Amines

Aldehyde group is susceptible
to oxidation; Ester group is

susceptible to saponification.

[1]

Spill Cleanup

Inert Absorbent (Vermiculite)

Do not use paper towels for
large spills (potential oxidation
risk).

Technical Hazard Profiling (SAR Analysis)

To handle this compound safely, one must understand its molecular behavior.[1] We apply

Structure-Activity Relationship (SAR) analysis to predict hazards where specific SDS data may

be sparse for research intermediates.[1]

Molecular Dissection[1]

» Cyclohexane Ring: Lipophilic, contributes to organic solubility.[1]

o Ester Linkage: The weak point.[1] In the presence of water and a base (pH > 8), this

hydrolyzes into Cyclohexanecarboxylic acid and 3-Hydroxybenzaldehyde.
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o Formyl Group (Aldehyde): The reactive center.[1] It can undergo air oxidation to a carboxylic
acid or react violently with nucleophiles (amines).[1]

The "Silent" Hazard: Sensitization

Aldehydes are notorious sensitizers.[1] While the cyclohexyl group adds bulk, the formylphenyl
moiety allows for protein conjugation, leading to potential allergic contact dermatitis.

e Protocol: Double-gloving (Nitrile > 5 mil) is mandatory.[1]

Step-by-Step Disposal Protocol

This protocol uses a self-validating workflow to ensure compliance with EPA (USA) and general
laboratory safety standards.[1]

Phase 1: Waste Characterization & Segregation

Objective: Prevent cross-reactivity in the waste container.[1]
o Check pH: Ensure the waste solution is neutral (pH 6-8).

o Why? Acidic waste promotes ester hydrolysis; Basic waste causes saponification and
potential aldol condensation of the aldehyde.[1]

e Solvent Compatibility:
o Compatible: Acetone, Ethyl Acetate, Methanol, Ethanol.

o Incompatible: Ammonia, Primary Amines, Nitric Acid, Peroxides.

Phase 2: Containerization

Objective: Secure containment for transport.[1]
o Select Container: High-Density Polyethylene (HDPE) or Amber Glass.[1]

o Note: Avoid metal containers if the waste is slightly acidic, as the aldehyde can oxidize to
acid and corrode metal.
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e Labeling:
o Must read: "Non-Halogenated Organic Waste."[1]
o List constituents: "3-Formylphenyl cyclohexanecarboxylate, [Solvent Name]."

o Add Hazard Warning: "Irritant, Combustible."[1]

Phase 3: The "Quench" (Optional for High Reactivity)

If you possess pure, bulk material (>50g) and wish to degrade it before disposal (consult local
EHS first):

o Hydrolysis: Treat with dilute NaOH (1M) to cleave the ester.[1]

» Oxidation: The resulting benzaldehyde derivative can be oxidized to the corresponding
benzoic acid derivative using mild oxidants, rendering it less reactive.[1]

e Neutralization: Adjust pH to 7 before adding to the aqueous waste stream.[1]
o Warning: This generates heat.[1][2] Only perform in a fume hood with an ice bath.[1]

Visualizing the Disposal Logic

The following diagram illustrates the decision matrix for disposing of 3-Formylphenyl
cyclohexanecarboxylate.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://www.benchchem.com/product/b2918186?utm_src=pdf-body
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://www.benchchem.com/product/b2918186?utm_src=pdf-body
https://www.benchchem.com/product/b2918186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2918186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
3-Formylphenyl cyclohexanecarboxylate

Physical State?

Solution / Mother Liquor

Solid / Residue

Contains Halogens?
(DCM, Chloroform)

Segregation: Segregation:

RESEREE SN \on-Halogenated Organic Halogenated Organic

Check Compatibility:
No Amines, No Oxidizers

/

Containerize:
HDPE or Amber Glass

l

Labeling:
'‘Non-Halogenated Organic'
List Constituents

Final Disposal:
High Temp Incineration
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Caption: Operational decision tree for the safe segregation and containerization of aldehyde-
ester intermediates.

Regulatory & Compliance Data

When filling out waste manifests, use the following classifications. Note that while this specific
CAS may not be explicitly listed in 40 CFR 261.33, it defaults to characteristic waste handling.

[1]

Regulatory Body Classification Code/Note
Ignitable (if in flammable )

EPA (RCRA) D001 (If Flash Point < 60°C)
solvent)

ORC (Other Regulated

EPA (RCRA) Toxic (Default assumption) )
Chemical)
Esters, n.o.s. (not otherwise UN 3272 (Likely classification
DOT (Transport) -~
specified) for transport)

H317 (Skin Sens.), H319 (Eye

EU (CLP) Irritant / Sensitizer i)
rrit.

The "Empty Container" Rule

Under RCRA regulations, a container is considered "RCRA Empty" only if:
o All wastes have been removed using common practices (pouring, pumping).[1]
e No more than 2.5 centimeters (1 inch) of residue remains on the bottom.[1]

e Procedure: Triple rinse the empty bottle with a compatible solvent (e.g., Acetone).[1] Pour
the rinsate into the Non-Halogenated Organic Waste container. Deface the label and discard
the glass/plastic as trash or glass waste.[1]

References

o National Institutes of Health (NIH) - PubChem.Compound Summary: 3-
Formylcyclohexanecarboxylic acid (Analog).[1] Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/44228055
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2918186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Part 261.[1] Retrieved from [Link]

» American Chemical Society (ACS).ldentifying and Evaluating Hazards in Research
Laboratories.[1] Retrieved from [Link]

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets.[1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. royaldesign.cdn.storm.io [royaldesign.cdn.storm.io]

e 2.In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

¢ To cite this document: BenchChem. [Operational Safety & Disposal Guide: 3-Formylphenyl
Cyclohexanecarboxylate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b2918186#3-formylphenyl-cyclohexanecarboxylate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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